Cas no 1098361-41-1 (2-chloro-N-(1-propan-2-ylpyrazolo[3,4-b]pyridin-5-yl)propanamide)

• Product Name: 2-chloro-N-(1-propan-2-ylpyrazolo[3,4-b]pyridin-5-yl)propanamide
• CAS No: 1098361-41-1
• MF: C₁₂H₁₅ClN₄O
• MW: 266.726701021194
• CID: 5450614
• PubChem ID: 43347030
• Update Time: 2025-05-20

2-chloro-N-(1-propan-2-ylpyrazolo[3,4-b]pyridin-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-(1-methylethyl)-1H-pyrazolo[3,4-b]pyridin-5-yl]propanamide
• 2-chloro-N-(1-propan-2-ylpyrazolo[3,4-b]pyridin-5-yl)propanamide
• 2-chloro-N-[1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-yl]propanamide
• EN300-7478055
• 1098361-41-1
• Z391883616

• Inchi： 1S/C12H15ClN4O/c1-7(2)17-11-9(5-15-17)4-10(6-14-11)16-12(18)8(3)13/h4-8H,1-3H3,(H,16,18)
• InChI Key： VOFZZLUCQNITRS-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1=CN=C2C(=C1)C=NN2C(C)C)=O

Computed Properties

• Exact Mass: 266.0934388g/mol
• Monoisotopic Mass: 266.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 453.2±35.0 °C(Predicted)
• pka: 11.05±0.43(Predicted)

Additional information on 2-chloro-N-(1-propan-2-ylpyrazolo[3,4-b]pyridin-5-yl)propanamide

2-Chloro-N-(1-propan-2-ylpyrazolo[3,4-b]pyridin-5-yl)Propanamide: A Comprehensive Overview

The compound 2-chloro-N-(1-propan-2-ylpyrazolo[3,4-b]pyridin-5-yl)propanamide (CAS No. 1098361-41-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural properties and versatile reactivity. The molecule features a pyrazolo[3,4-b]pyridine core, a chloro substituent, and a propanamide group, making it a valuable compound in the fields of organic synthesis, materials science, and pharmacology.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery due to their ability to interact with various biological targets. The chloro substituent in this compound plays a critical role in modulating the electronic properties of the molecule, enhancing its reactivity and stability. Additionally, the propanamide group introduces flexibility and solubility, making it suitable for a wide range of applications.

One of the most promising areas of research involving this compound is its application in catalytic processes. The pyrazolo[3,4-b]pyridine framework has been shown to act as an effective ligand in transition metal-catalyzed reactions, such as cross-coupling reactions and hydrogenation. The presence of the chloro substituent further enhances the catalytic activity by stabilizing the metal center and improving electron transfer efficiency.

In the field of materials science, this compound has been explored for its potential as a building block in constructing functional materials. Its unique electronic structure makes it an ideal candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity and mechanical stability.

The synthesis of 2-chloro-N-(1-propan-2-ylpyrazolo[3,4-b]pyridin-5-yl)propanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazolo[3,4-b]pyridine core through cyclization reactions, followed by functionalization with the chloro substituent and the propanamide group. Researchers have optimized these steps to achieve high yields and excellent purity levels.

From a pharmacological perspective, this compound has shown potential as a lead molecule in drug development programs targeting various diseases. Its ability to modulate enzyme activity and receptor binding makes it a valuable tool in medicinal chemistry. Recent studies have focused on its role as an inhibitor of kinases and other enzymes involved in disease pathways.

In conclusion, 2-chloro-N-(1-propan-2-ylpyrazolo[3,4-b]pyridin-5-yl)propanamide (CAS No. 1098361-41-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable asset in both academic research and industrial development. As ongoing research continues to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.